Cas no 584-08-7 (Potassium carbonate)

• Product Name: Potassium carbonate
• CAS No: 584-08-7
• MF: CK₂O₃
• MW: 138.205502510071
• MDL: MFCD00011382
• CID: 38504
• PubChem ID: 24898711
• Update Time: 2025-06-19

Potassium carbonate Chemical and Physical Properties

Names and Identifiers

• Potassium carbonate
• Potassium carbonate anhydrous
• Potassium carbonate hemihydrate
• PotassiumcarbonateACSwhitepowder
• Dipotassium carbonate
• Carbonic acid, dipotassium salt
• Carbonate Of Potash
• Salt of tartar
• alt of wormwood
• Pearl ash
• Potash
• Artemisia seed gum
• dipotassium carbonic acid
• K2CO3
• Kaliumcarbonat
• K-Gran
• Montreal potash
• Pearl dust
• PotassiuM Carbonate (AS)
• PotassiuM Carbonate [for General Organic CheMistry]
• Sal absinthii
• Anhydrous potassium carbonate
• EpiQuik Nuclear Extraction Kit （100 assays）
• Potassium carbonate amhydrous
• Potassium carbonate, anhydrous
• potassiumcarbonate
• Kalium carbonicum
• Caswell No. 685
• Kaliumcarbonat [German]
• Potassium carbonate (2:1)
• Potassium carbonate (K2CO3)
• Potassium carbonate (K2(CO3))
• BQN1B9B9HA
• EPA Pesticide Chemical Code 073504
• Carbonic Acid Dipotassium Salt
• C
• Thiosulfuric acid (H2S2O3), dipotassium salt, mixt. with potassium sulfide (K2(Sx))
• ethylene glycol
• AKOS009031298
• Potassium Carbonate Nanopowder
• potassium carbonate-
• potassium carbon ate
• CLEANING-S
• NS00093575
• CK2O3
• DTXSID2036245
• MFCD00011382
• MOONSTAR HAIR MIST
• potassium potassium carbonate
• D02038
• Potassium carbonate (JP17/USP)
• CHEBI:131526
• ZEROQ FOOD
• Kali Carbonicum Kit Refill
• Potassium carbonate, 99.995% trace metals basis
• potassium carbon- ate
• POTASSIUM CARBONATE [MI]
• Potassium carbonate, reagent grade, >=98%, powder, -325 mesh
• NARO COMO
• POTASSIUM CARBONATE (MART.)
• AKOS015903268
• POTASSIUM CARBONATE (ANHYDROUS)
• CCRIS 7320
• Potassium carbonate, BioXtra, >=99.0%
• Potassium carbonate, puriss. p.a., ACS reagent, anhydrous, >=99.0% (T)
• KALI CARBONICUM [HPUS]
• potassium-carbonate
• P1748
• Kali Carb
• Potassium carbonate, AR, >=99%
• HSDB 1262
• POTASSIUM CARBONATE (EP MONOGRAPH)
• POTASSIUM CARBONATE (USP-RS)
• Carbonic acid, potassium salt (1:2)
• Potassium carbonate, anhydrous, free-flowing, -325 mesh, Redi-Dri(TM), reagent grade, >=98%
• EC 209-529-3
• POTASSIUM CARBONATE [MART.]
• potasium carbonate
• potassium carbonat
• Kali carbonicum
• Potassium carbonate, ReagentPlus(R), 99%
• Potassium carbonate, ACS reagent, >=99.0%
• ZEROQ PET
• NARO QUINN
• POTASSIUM CARBONATE [JAN]
• Potassium carbonate granular, ACS reagent
• Potassium Carbonate,anhydrous powder 325 mesh
• POTASSIUM CARBONATE (USP MONOGRAPH)
• SANITALK-SANITIZER(COVID-19)
• SCHEMBL852
• dipotassium;carbonate
• POTASSIUM CARBONATE [EP MONOGRAPH]
• E-501(I)
• Potassium carbonate, United States Pharmacopeia (USP) Reference Standard
• Kali carbonicum 200C
• EINECS 209-529-3
• USEPA/OPP Pesticide Code: 073504
• Potassium carbonate, anhydrous, free-flowing, Redi-Dri(TM), ReagentPlus(R), 99%
• NARO TIAMO
• Potassium carbonate [USP]
• ZEROQ
• Potassium carbonate, p.a., ACS reagent, 99.0%
• POTASSIUM CARBONATE [USP MONOGRAPH]
• Dcad plus
• Potassium carbonate (USP)
• CHEMBL2105894
• Potassium carbonate, granular, anhydrous Trace metals grade, 99.99%
• POTASSIUM CARBONATE [USP-RS]
• Potassium carbonate, anhydrous, free-flowing, Redi-Dri(TM), ACS reagent, >=99%
• potassium cabonate
• DTXCID0016245
• potasiumcarbonate
• POTASSIUM CARBONATE [II]
• POTASSIUM CARBONATE [VANDF]
• Potassium carbonate, anhydrous, powder, 99.99% trace metals basis
• POTASSIUM CARBONATE [WHO-DD]
• Potassium carbonate, JIS special grade, >=99.5%
• Potassium carbonate, meets USP testing specifications
• inverted exclamation markY98%, powder, ?325 mesh
• NARO AMOR
• Racol
• Potassium carbonate - granular
• Greenfish, Cleaning-S
• Potassium carbonate, Vetec(TM) reagent grade, 98%
• INS-501(I)
• Racol (TN)
• Potassium carbonate, p.a., ACS reagent, reag. ISO, reag. Ph. Eur., 99.0%
• potassiumcarbonat
• UNII-BQN1B9B9HA
• Potassium carbonate, BioUltra, anhydrous, >=99.0% (T)
• Kalium carbonicum 12 Special Order
• Potassium carbonate, SAJ first grade, >=99.5%
• SANITALK COMY-ANIMAL SANITIZER(COVID-19)
• FOOD-S
• Potassium carbonate, LR, >=99%
• POTASSIUM CARBONATE [HSDB]
• INS NO.501(I)
• DB13977
• Q379885
• 584-08-7
• potassium carbon-ate
• potasium cabonate

• MDL： MFCD00011382
• Inchi： 1S/CH2O3.2K/c2-1(3)4;;/h(H2,2,3,4);;/q;2*+1/p-2
• InChI Key： BWHMMNNQKKPAPP-UHFFFAOYSA-L
• SMILES： [K+].[K+].[O-]C(=O)[O-]
• BRN： 4267587

Computed Properties

• Exact Mass: 137.91200
• Monoisotopic Mass: 137.912
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.2

Experimental Properties

• Color/Form: White powdery or fine granular crystals
• Density: 2.43 g/mL at 25 °C
• Melting Point: 891 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PH: 11.5-12.5 (50g/l, H2O, 20℃)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 1120 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with moisture, acids, magnesium bromine trifluoride and magnesium bromine trichloride.
• PSA: 63.19000
• LogP: -2.44700
• Merck: 7619
• Sensitiveness: Hygroscopic
• Solubility: It is soluble in water and its aqueous solution is alkaline. Insoluble in ethanol and ether
• Vapor Pressure: No data available

Potassium carbonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3262
• WGK Germany：1
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：3
• RTECS：TS7750000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• TSCA：Yes
• Toxicity：LD50 orally in rats: 1.87 g/kg, H. F. Smyth et al., Am. Ind. Hyg. Assoc. J. 30, 470 (1969)
• Packing Group：III
• Risk Phrases：R22; R36/37/38
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Potassium carbonate

Potassium Carbonate (584-08-7) in Pharmaceutical Applications: Key Uses and Benefits

Potassium carbonate (CAS 584-08-7) is a versatile inorganic compound widely utilized in the pharmaceutical and biochemical industries. Its alkaline properties make it an essential reagent in drug formulation, particularly in buffering agents and pH regulation. Recent studies highlight its role in enhancing the solubility of poorly water-soluble APIs (Active Pharmaceutical Ingredients), a critical factor in improving drug bioavailability. Researchers are also exploring its potential in sustained-release formulations, where it acts as a disintegrant or effervescent agent. With the growing demand for precision medicine, potassium carbonate is gaining attention for its compatibility with biopharmaceuticals, including monoclonal antibodies and peptide-based therapies. Regulatory agencies like the FDA and EMA classify it as generally safe (GRAS) when used within specified limits, further solidifying its industrial relevance.

Potassium Carbonate (584-08-7) in Drug Synthesis: Catalytic and Purification Roles

In organic synthesis, potassium carbonate (584-08-7) serves as a mild base catalyst for reactions such as esterifications and Knoevenagel condensations, pivotal in producing intermediates for antihypertensive and antiviral drugs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in optimizing the yield of protease inhibitors, a cornerstone in HIV treatment regimens. Additionally, its use in purification processes—removing acidic impurities during drug manufacturing—aligns with the industry’s push for greener chemistry. Companies are now adopting potassium carbonate-assisted crystallization techniques to reduce solvent waste, addressing both cost-efficiency and environmental concerns. This dual functionality positions it as a sustainable alternative to harsher reagents like sodium hydroxide.

Safety and Regulatory Status of Potassium Carbonate (584-08-7) in Biomedicine

The safety profile of potassium carbonate (584-08-7) is rigorously documented, with LD50 studies confirming low acute toxicity in mammalian models. Its inclusion in the USP-NF (United States Pharmacopeia) underscores its acceptability in oral and topical formulations. However, pharmacovigilance data emphasizes the need for precise dosing in electrolyte replacement therapies to avoid hyperkalemia risks. Regulatory frameworks like ICH Q3D guidelines mandate strict control over heavy metal residues in pharmaceutical-grade potassium carbonate, ensuring compliance with global standards. Ongoing research investigates its nanoparticulate forms for targeted drug delivery, though such applications require further clinical validation.

Future Trends: Potassium Carbonate (584-08-7) in Biopharmaceutical Innovation

Emerging trends spotlight potassium carbonate (584-08-7) in next-generation biologics, particularly mRNA vaccine stabilization, where its buffering capacity mitigates degradation during cold-chain logistics. Biotech startups are patenting carbonate-based lyophilization methods to extend shelf life of thermolabile drugs. Moreover, AI-driven drug discovery platforms are identifying novel roles for potassium carbonate in modulating enzyme kinetics, potentially revolutionizing metabolic disorder treatments. As the industry shifts toward continuous manufacturing, its compatibility with flow chemistry systems presents another growth avenue. Collaborative efforts between academia and manufacturers aim to refine its specifications for niche applications like gene therapy vectors.